Cas no 1448075-28-2 (4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide)

• Product Name: 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide
• CAS No: 1448075-28-2
• MF: C₁₉H₂₂ClN₃O₄
• MW: 391.848683834076
• CID: 5403848
• Update Time: 2025-06-08

4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropyridin-2-yl)oxy-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide
• 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide

• Inchi： 1S/C19H22ClN3O4/c1-25-16-7-3-6-15(17(16)26-2)22-19(24)23-11-8-13(9-12-23)27-18-14(20)5-4-10-21-18/h3-7,10,13H,8-9,11-12H2,1-2H3,(H,22,24)
• InChI Key： KNAKTTLLPJPMFP-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(OC)=C2OC)=O)CCC(OC2=NC=CC=C2Cl)CC1

Additional information on 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide

Introduction to 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide (CAS No. 1448075-28-2)

4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 1448075-28-2, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The structural features of this compound, particularly the presence of a piperidine core and functional groups such as chloropyridine and dimethoxyphenyl, make it a candidate for various therapeutic applications.

The piperidine ring is a common motif in many bioactive molecules, known for its ability to enhance binding affinity and selectivity. In the case of 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide, the piperidine moiety is linked to a chloropyridine group through an oxygen atom, forming an ether linkage. This structural arrangement not only contributes to the compound's solubility and stability but also influences its interaction with biological targets. The dimethoxyphenyl group attached to the nitrogen atom of the piperidine ring further diversifies the electronic properties of the molecule, potentially enhancing its pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have indicated that 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide may interact with various enzymes and receptors, making it a potential candidate for treating a range of diseases. For instance, preliminary computational studies suggest that this compound could bind to enzymes involved in inflammatory pathways, which are implicated in conditions such as arthritis and autoimmune disorders.

In addition to its potential therapeutic applications, the synthesis of 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including nucleophilic substitution reactions and protection-deprotection strategies, which are critical for achieving high yields and purity. The synthetic route also highlights the importance of optimizing reaction conditions to minimize side products and maximize efficiency.

The chemical properties of this compound make it an attractive scaffold for drug discovery programs. The presence of both electrophilic and nucleophilic centers allows for diverse modifications, enabling researchers to fine-tune its biological activity. For example, derivatives of this compound could be designed to enhance their affinity for specific targets or to improve their metabolic stability. Such modifications are essential for developing drugs that are both effective and safe for clinical use.

Current research in medicinal chemistry emphasizes the development of molecules that can modulate biological pathways with high selectivity. 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide fits well within this paradigm, as its unique structure suggests potential interactions with multiple targets. This characteristic is particularly valuable in the treatment of complex diseases that involve multiple pathological mechanisms.

The pharmaceutical industry has increasingly focused on innovative approaches to drug development, leveraging cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD). These methodologies allow researchers to rapidly identify promising candidates like 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide and optimize their properties through iterative cycles of synthesis and testing. The integration of computational tools with experimental data has significantly accelerated the drug discovery process, bringing new therapies to market more efficiently.

In conclusion, 4-[(3-chloropyridin-2-yl)oxy]-N-(2,3-dimethoxyphenyl)piperidine-1-carboxamide represents a compelling example of how structural complexity can lead to novel pharmacological activities. Its potential applications in treating various diseases, coupled with its synthetic accessibility, make it a valuable asset in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.